Cas no 1105225-30-6 (N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1105225-30-6
• MF: C₁₈H₂₂N₆O
• MW: 338.406882762909
• CID: 6074968
• PubChem ID: 44062316
• Update Time: 2025-06-08

N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1105225-30-6
• F5325-0187
• SR-01000922319-1
• SR-01000922319
• VU0641984-1
• AKOS005655394

• Inchi： 1S/C18H22N6O/c1-12-4-3-9-24(11-12)18-21-16(15-10-19-23-17(15)22-18)20-13-5-7-14(25-2)8-6-13/h5-8,10,12H,3-4,9,11H2,1-2H3,(H2,19,20,21,22,23)
• InChI Key： JDNDUTDGJONWBH-UHFFFAOYSA-N
• SMILES： C1(N2CCCC(C)C2)=NC(NC2=CC=C(OC)C=C2)=C2C=NNC2=N1

Computed Properties

• Exact Mass: 338.18550935g/mol
• Monoisotopic Mass: 338.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine and Its Significance in Modern Pharmaceutical Research

N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with a CAS number of 1105225-30-6, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound's framework integrates several pharmacophoric elements that are well-documented for their biological activity, making it a promising candidate for further investigation.

The N-(4-methoxyphenyl) moiety is a key feature of this molecule, contributing to its overall solubility and bioavailability. The methoxy group at the para position of the phenyl ring enhances lipophilicity while maintaining metabolic stability, which is crucial for drug-like properties. This structural component has been widely explored in medicinal chemistry for its ability to modulate receptor interactions and improve pharmacokinetic profiles.

The second significant moiety, 6-(3-methylpiperidin-1-yl), introduces a piperidine ring system that is highly prevalent in biologically active compounds. Piperidine derivatives are known for their versatility in interacting with various biological targets, including enzymes and receptors. The presence of the methyl group at the 3-position further fine-tunes the electronic properties of the piperidine ring, enhancing binding affinity and selectivity. This particular substitution pattern has been implicated in the development of drugs with enhanced efficacy and reduced side effects.

The core structure of N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a fused pyrazolo[3,4-d]pyrimidine scaffold. This bicyclic system is a privileged scaffold in medicinal chemistry due to its ability to engage with multiple biological pathways. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The 4-amino group on the pyrimidine ring provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Molecular docking studies have identified this compound as a promising inhibitor of several key enzymes involved in disease pathways. For instance, preliminary simulations suggest that it may interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory responses and cancer progression.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine exhibits moderate activity against certain cancer cell lines. The combination of the phenyl and piperidine moieties appears to synergize, enhancing binding affinity to target proteins. Additionally, the compound demonstrates selective toxicity toward tumor cells over normal cells, suggesting a favorable therapeutic index.

The amine group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring offers opportunities for further derivatization to enhance pharmacological properties. Researchers are exploring various strategies to optimize solubility, bioavailability, and metabolic stability. For example, conjugation with polyethylene glycol (PEG) chains has shown promise in improving circulation time within the body, thereby increasing therapeutic efficacy.

The significance of this compound extends beyond its potential as a standalone therapeutic agent. It serves as a valuable scaffold for generating novel analogs with improved characteristics. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the biological activity to target specific disease mechanisms more effectively.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These algorithms can predict binding affinities and identify optimal substitution patterns based on large datasets of known bioactive compounds. Such computational tools have significantly reduced the time and resources required for hit identification and lead optimization.

Ongoing clinical trials are evaluating the efficacy of related compounds that share structural similarities with N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These trials aim to provide insights into its potential therapeutic applications across various diseases. Preliminary results from early-stage trials are encouraging and suggest that this class of compounds may offer new treatment options for patients suffering from chronic conditions.

The development of novel drug candidates like N-(4-methoxyphenyl)-6-(3-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaboration ensures that promising compounds are thoroughly evaluated for safety and efficacy before moving into clinical practice. The integration of cutting-edge technologies into drug discovery continues to drive innovation in pharmaceutical research.